Cas no 1261567-90-1 (3-Amino-6-(2,3-difluorophenyl)picolinic acid)

• Product name: 3-Amino-6-(2,3-difluorophenyl)picolinic acid
• CAS No: 1261567-90-1
• MF: C₁₂H₈F₂N₂O₂
• MW: 250.200929641724
• CID: 4929372

3-Amino-6-(2,3-difluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,3-difluorophenyl)picolinic acid
• 3-amino-6-(2,3-difluorophenyl)pyridine-2-carboxylic acid

• Inchi： 1S/C12H8F2N2O2/c13-7-3-1-2-6(10(7)14)9-5-4-8(15)11(16-9)12(17)18/h1-5H,15H2,(H,17,18)
• InChI Key： RDCNJADQDTXYBK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=C(C(=O)O)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 2.4
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-(2,3-difluorophenyl)picolinic acid

Introduction to 3-Amino-6-(2,3-difluorophenyl)picolinic acid (CAS No. 1261567-90-1)

3-Amino-6-(2,3-difluorophenyl)picolinic acid (CAS No. 1261567-90-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a picolinic acid core and a 2,3-difluorophenyl substituent, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Amino-6-(2,3-difluorophenyl)picolinic acid is defined by its molecular formula C₁₂H₈F₂N₂O₂. The presence of the amino group and the difluorophenyl moiety imparts specific chemical and biological properties that are crucial for its potential therapeutic applications. The picolinic acid scaffold is known for its ability to form stable complexes with metal ions, which can be leveraged in the design of metal-based drugs or as chelating agents in various biomedical applications.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. 3-Amino-6-(2,3-difluorophenyl)picolinic acid has shown promise as a lead compound in this context. Studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 3-Amino-6-(2,3-difluorophenyl)picolinic acid has been extensively studied in both in vitro and in vivo models. In vitro assays have shown that this compound exhibits potent inhibitory activity against specific kinases and proteases, which are often dysregulated in cancer and other proliferative disorders. These findings suggest that 3-Amino-6-(2,3-difluorophenyl)picolinic acid could be further developed as a potential anticancer agent.

Beyond its direct therapeutic applications, 3-Amino-6-(2,3-difluorophenyl)picolinic acid has also been explored as a building block for the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of novel drug candidates with improved pharmacokinetic properties and enhanced biological activity. Researchers have utilized this compound to synthesize derivatives with enhanced solubility, stability, and bioavailability, which are critical parameters for successful drug development.

The safety profile of 3-Amino-6-(2,3-difluorophenyl)picolinic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term safety and efficacy profiles.

In conclusion, 3-Amino-6-(2,3-difluorophenyl)picolinic acid (CAS No. 1261567-90-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable lead compound for the development of novel therapeutics targeting inflammatory diseases, cancer, and other conditions. Continued research and development efforts are expected to further elucidate its potential and contribute to the advancement of drug discovery in these areas.